N'-(3-bromobenzoyl)-2-fluorobenzohydrazide

• IUPAC Name: N'-(3-bromobenzoyl)-2-fluorobenzohydrazide
• InChI: InChI=1S/C14H10BrFN2O2/c15-10-5-3-4-9(8-10)13(19)17-18-14(20)11-6-1-2-7-12(11)16/h1-8H,(H,17,19)(H,18,20)
• InChI Key: LHSKVTZPAIMTTD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NNC(=O)C2=CC(=CC=C2)Br)F
• Molecular Formula: C14H10BrFN2O2
• Molecular Weight: 337.14 g/mol

Description

N'-(3-bromobenzoyl)-2-fluorobenzohydrazide, also known as BBH, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BBH is a hydrazide derivative that has been synthesized using different methods.

Scientific Research Applications

N'-(3-bromobenzoyl)-2-fluorobenzohydrazide has been found to have potential applications in various fields of scientific research. It has been extensively studied for its anticancer properties. N'-(3-bromobenzoyl)-2-fluorobenzohydrazide has been shown to induce apoptosis in cancer cells by inhibiting the activity of histone deacetylases (HDACs). HDACs are enzymes that play a crucial role in the regulation of gene expression. Inhibition of HDACs leads to the activation of tumor suppressor genes and the suppression of oncogenes, resulting in the induction of apoptosis in cancer cells.

Mechanism of Action

N'-(3-bromobenzoyl)-2-fluorobenzohydrazide inhibits the activity of HDACs by binding to the zinc ion in the active site of the enzyme. This binding leads to the displacement of the zinc ion and the inhibition of the enzyme activity. Inhibition of HDACs leads to the accumulation of acetylated histones, which leads to changes in chromatin structure and gene expression. This ultimately leads to the induction of apoptosis in cancer cells.
Biochemical and physiological effects:
N'-(3-bromobenzoyl)-2-fluorobenzohydrazide has been shown to have significant biochemical and physiological effects. It has been found to induce apoptosis in cancer cells by inhibiting the activity of HDACs. N'-(3-bromobenzoyl)-2-fluorobenzohydrazide has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, N'-(3-bromobenzoyl)-2-fluorobenzohydrazide has been found to have anti-inflammatory properties and has been shown to inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

N'-(3-bromobenzoyl)-2-fluorobenzohydrazide has several advantages for lab experiments. It is a small molecule that can be easily synthesized and purified. It has also been extensively studied for its anticancer properties, making it a promising candidate for further research. However, N'-(3-bromobenzoyl)-2-fluorobenzohydrazide has some limitations for lab experiments. It has low solubility in water, which can make it difficult to work with. In addition, N'-(3-bromobenzoyl)-2-fluorobenzohydrazide has not been extensively studied for its toxicity and pharmacokinetics, which may limit its potential applications.

Future Directions

There are several future directions for the study of N'-(3-bromobenzoyl)-2-fluorobenzohydrazide. One direction is the development of N'-(3-bromobenzoyl)-2-fluorobenzohydrazide analogs with improved solubility and pharmacokinetics. Another direction is the study of N'-(3-bromobenzoyl)-2-fluorobenzohydrazide in combination with other anticancer agents to enhance its efficacy. Furthermore, the study of N'-(3-bromobenzoyl)-2-fluorobenzohydrazide in animal models can provide valuable insights into its potential applications in cancer therapy. Finally, the study of N'-(3-bromobenzoyl)-2-fluorobenzohydrazide in other fields of scientific research, such as inflammation and neurodegeneration, can provide new avenues for its application.

Synthesis Methods

N'-(3-bromobenzoyl)-2-fluorobenzohydrazide can be synthesized using various methods. One of the most common methods is the reaction of 2-fluorobenzohydrazide with 3-bromobenzoyl chloride in the presence of a base. This reaction leads to the formation of N'-(3-bromobenzoyl)-2-fluorobenzohydrazide as a yellow crystalline solid. Other methods of synthesis include the reaction of 3-bromobenzoylhydrazine with 2-fluorobenzoyl chloride or the reaction of 2-fluorobenzohydrazide with 3-bromobenzoyl bromide in the presence of a base.